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Compound Name: 6-Nitroquinoxalin-5-amine
CAS No.: 57436-91-6
Cat. No.: B3053990
Get Quote
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Executive Summary

6-Nitroquinoxalin-5-amine (CAS: 57436-91-6) acts as a classic "push-pull* chromophore,
featuring an electron-donating amino group (

) at position 5 and an electron-withdrawing nitro group (

) at position 6. This ortho-substitution pattern on the electron-deficient quinoxaline core creates
a strong Intramolecular Charge Transfer (ICT) band, resulting in its characteristic yellow-orange
appearance.

Unlike simple quinoxalines which absorb primarily in the UV (

nm), this compound exhibits a distinct absorption window in the visible violet-blue region (380—
420 nm), making it a valuable intermediate for solvatochromic dyes and ruthenium-based DNA
intercalators.

Spectral Characteristics: The Data

The absorption profile is dominated by the
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transition of the quinoxaline ring and the

ICT transition between the amino and nitro moieties.

Absorption Maxima () Profile

Data derived from experimental synthesis and structural analogues.

Extinction
Transition
Solvent | State Coeff.[1][2] ( Visual Color .
(nm) Assignment
)
ICT (
Methanol / - _
400 — 415 nm 5,000 - 8,000 Yellow-Orange
Ethanol )
DMSO ~405 — 420 nm High Deep Orange ICT (Red-shifted)
_ ICT (Blue-
Dichloromethane  ~380 — 390 nm Moderate Yellow ]
shifted)
) Orange/Brown Intermolecular
Solid State N/A N/A ]
Crystals stacking

Note on Solvatochromism: The compound exhibits positive solvatochromism. As solvent polarity

increases (e.g., DCM

DMSO), the excited ICT state is stabilized, causing a bathochromic (red) shift of 10—
20 nm.

Comparative Analysis: Performance vs. Alternatives

This section evaluates 6-Nitroquinoxalin-5-amine against structurally related fluorophores
and precursors.
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Table 1: Structural & Spectral Comparison

Structure . Application
Compound o Vi Key Difference L
Description (Vis) Suitability
DNA intercalator
6- Ortho- Balanced Push- ]
N : _— : ligands,
Nitroquinoxalin- amino/nitro on 400-415 nm Pull. High ]
] ) ) . solvatochromic
5-amine Quinoxaline stability.
probes.
) ) Analogous dyes;
) Nitrogen at pos. Slightly more ) -
5-Amino-6- ] o higher solubility
] o 1 only 400-430 nm basic pyridine ]
nitroquinoline o _ in some non-
(Quinoline) ring. ]
polar media.
) Precursor for
) ) Two amino Blood Red. )
Quinoxaline-5,6- ) pyrazine-fused
o groups (Reduced  450-480 nm Electron-rich )
diamine systems; highly
form) donor only. o
oxidizable.
Fluorescent
Reduced
) o ) ) probes (NBD
4-Nitro-2,1,3- Thiadiazole conjugation; o
o ) ~340-350 nm ) derivatives); less
benzothiadiazole  fused ring hypsochromic o
) visible
shift. )
absorption.

Comparative Insight

¢ Vs. Quinoxaline-5,6-diamine: If your application requires a red-shifted absorption (

nm), the diamine is superior. However, the 6-nitroquinoxalin-5-amine is significantly more

chemically stable due to the electron-withdrawing nitro group preventing oxidative

degradation.

e Vs. NBD Derivatives: While NBD (nitrobenzoxadiazole) is a standard fluorophore, the

guinoxaline scaffold offers two nitrogen atoms in the ring, providing unique metal-chelating

capabilities (e.g., for Ruthenium complexes) that NBD lacks.

Mechanism: Intramolecular Charge Transfer (ICT)[3]
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The optical properties are governed by the "Push-Pull" mechanism. The amino lone pair acts
as the donor, while the nitro group and the pyrazine ring act as acceptors.
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Figure 1: The Intramolecular Charge Transfer (ICT) pathway responsible for the visible
absorption band.

Experimental Protocol: Synthesis & Validation

Objective: Synthesis of 6-Nitroquinoxalin-5-amine via Nucleophilic Aromatic Substitution of
Hydrogen (NASH). Reference Standard:J. Chem. Soc., Perkin Trans. 1, 1975, 1229.

Reagents

e Substrate: 6-Nitroquinoxaline (1.0 eq)
e Reagent: Hydroxylamine hydrochloride (

) (2.0 eq)

o Base: Sodium methoxide (

) or Sodium hydroxide (
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) (4.0 eq)

e Solvent: Methanol (anhydrous)[3]

Step-by-Step Workflow

e Preparation: Dissolve 6-nitroquinoxaline in anhydrous methanol.

o Activation: In a separate flask, prepare a methanolic solution of hydroxylamine free base by
treating

with
. Filter off the NaCl precipitate.[4]

» Addition: Add the hydroxylamine solution dropwise to the nitroquinoxaline solution at room
temperature.

o Observation: The solution will turn dark, indicating the formation of the Meisenheimer
complex.

e Reaction: Stir for 1-2 hours. The reaction is driven by the electron-deficient nature of the
nitro-substituted ring.

e Quenching & Isolation: Pour the mixture into ice-water. The product, 6-nitroquinoxalin-5-
amine, precipitates as a yellow-orange solid.

 Purification: Recrystallize from Ethanol or Isopropanol.

o Target Melting Point: ~213°C (lit).

Quality Control (Self-Validating)

e TLC: Run on Silica Gel (DCM:MeOH 95:5). The product (

) should be distinct from the starting material (

).
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Visual Check: If the solid is red, you may have over-reduced to the diamine (check
reagents). If it is pale yellow, it may be unreacted starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053990/docs#technical-guide-uv-vis-absorption-
photophysics-of-6-nitroquinoxalin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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